Cas no 170379-51-8 (3-Methyl-8-(2’-deoxy-b-D-ribofuranosyl)isoxanthopterin)

• Product Name: 3-Methyl-8-(2’-deoxy-b-D-ribofuranosyl)isoxanthopterin
• CAS No: 170379-51-8
• MF: C₁₂H₁₅N₅O₅
• MW: 309.278002023697
• CID: 905262
• PubChem ID: 67675370
• Update Time: 2025-10-18

3-Methyl-8-(2’-deoxy-b-D-ribofuranosyl)isoxanthopterin Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-8-(2-deoxy-b-D-ribofuranosyl)isoxanthopterin
• 2-amino-8-[(2R,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3-methylpteridine-4,7-dione
• 3-METHYL-8-(2’-DEOXY-B-D-RIBOFURANOSYL)ISOXANTHOPTERIN
• 3-Methyl-8-(2’-deoxy-β-D-ribofuranosyl)isoxanthopterin
• 3-Methyl-8-(2'-deoxy-β-D-ribofuranosyl)isoxanthopterin
• A-D-erythro-pentofuranosyl)-3-methyl-4,7(3H,8H)-pteridinedione
• 2-AMino-8-(2-deoxy-β-D-erythro-pentofuranosyl)-3-Methyl-4,7(3H,8H)-pteridinedione
• 3-Methyl-8-(2'-deoxy-?-D-ribofuranosyl)isoxanthopterin
• 3-Methyl-8-(2'-deoxy-beta-D-ribofuranosyl)isoxanthopterin
• SCHEMBL8723138
• 3-Methyl-8-(2'-deoxy-
• A-D-ribofuranosyl)isoxanthopterin
• 3-Methyl-8-(2'-deoxy-b-D-ribofuranosyl)isoxanthopterin
• HY-147114
• 2-amino-8-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3-methylpteridine-4,7-dione
• 170379-51-8
• DA-49611
• 3-Methyl-8-(2’-deoxy-b-D-ribofuranosyl)isoxanthopterin

• Inchi： 1S/C12H15N5O5/c1-16-11(21)9-10(15-12(16)13)17(7(20)3-14-9)8-2-5(19)6(4-18)22-8/h3,5-6,8,18-19H,2,4H2,1H3,(H2,13,15)/t5-,6+,8+/m0/s1
• InChI Key： RJCSBEHKYSZPAX-SHYZEUOFSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C(C=NC2C(N(C)C(N)=NC1=2)=O)=O)O

Computed Properties

• Exact Mass: 309.10700
• Monoisotopic Mass: 309.10731860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 141Ų

Experimental Properties

• Density: 1.9±0.1 g/cm3
• Melting Point: >250°C dec.
• Boiling Point: 562.5±60.0 °C at 760 mmHg
• Flash Point: 294.0±32.9 °C
• PSA: 145.49000
• LogP: -1.70570
• Vapor Pressure: 0.0±3.5 mmHg at 25°C

3-Methyl-8-(2’-deoxy-b-D-ribofuranosyl)isoxanthopterin Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20°C Freezer

Additional information on 3-Methyl-8-(2’-deoxy-b-D-ribofuranosyl)isoxanthopterin

Introduction to 3-Methyl-8-(2’-deoxy-b-D-ribofuranosyl)isoxanthopterin (CAS No. 170379-51-8)

3-Methyl-8-(2’-deoxy-b-D-ribofuranosyl)isoxanthopterin, identified by the chemical identifier CAS No. 170379-51-8, is a compound of significant interest in the field of chemobiology and pharmaceutical research. This nucleoside derivative, characterized by its structural incorporation of a modified purine base and a ribofuranose sugar moiety, has garnered attention due to its potential biological activities and its relevance in the development of novel therapeutic agents.

The molecular structure of 3-Methyl-8-(2’-deoxy-b-D-ribofuranosyl)isoxanthopterin consists of an isoxanthopterin core, which is a flavin derivative with a methyl group at the 3-position and a ribofuranosyl moiety attached at the 8-position via an N-glycosidic bond. This configuration imparts unique chemical and biological properties that make it a valuable candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in nucleoside analogs as pharmacological agents due to their ability to mimic natural nucleosides and interfere with key enzymatic pathways involved in viral replication, cancer cell proliferation, and other diseases. The modified sugar component in 3-Methyl-8-(2’-deoxy-b-D-ribofuranosyl)isoxanthopterin enhances its stability and bioavailability, making it an attractive scaffold for drug development.

One of the most compelling aspects of this compound is its potential antiviral activity. Research has demonstrated that flavin derivatives can exhibit inhibitory effects on viral enzymes such as RNA-dependent RNA polymerases, which are critical for viral replication. The structural features of 3-Methyl-8-(2’-deoxy-b-D-ribofuranosyl)isoxanthopterin may allow it to interact with these enzymes in a manner that disrupts viral propagation.

Furthermore, studies have suggested that this compound may possess anticancer properties. By interfering with DNA synthesis and repair mechanisms, it could potentially induce apoptosis or inhibit the growth of cancer cells. The unique combination of the isoxanthopterin core and the ribofuranosyl sugar may contribute to its ability to selectively target malignant cells while minimizing toxicity to healthy tissues.

The synthesis of 3-Methyl-8-(2’-deoxy-b-D-ribofuranosyl)isoxanthopterin presents both challenges and opportunities for chemists. The introduction of the ribofuranosyl moiety requires precise glycosylation techniques to ensure optimal regioselectivity and yield. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct extensive biological evaluations.

Recent advancements in computational chemistry have also played a pivotal role in understanding the interactions between 3-Methyl-8-(2’-deoxy-b-D-ribofuranosyl)isoxanthopterin and biological targets. Molecular modeling studies have provided insights into how this compound binds to its intended receptors or enzymes, guiding the design of more potent derivatives.

In clinical settings, the potential therapeutic applications of 3-Methyl-8-(2’-deoxy-b-D-ribofuranosyl)isoxanthopterin are being explored through preclinical trials. These trials aim to assess its efficacy against various diseases, including viral infections and certain types of cancer. Preliminary results have been promising, indicating that this compound may offer a new treatment option for patients suffering from these conditions.

The development of nucleoside-based drugs has historically faced challenges related to pharmacokinetics and metabolic stability. However, modifications such as those seen in 3-Methyl-8-(2’-deoxy-b-D-ribofuranosyl)isoxanthopterin have addressed some of these issues, improving drug delivery and reducing side effects. This progress underscores the importance of structural optimization in pharmaceutical research.

Future research directions for 3-Methyl-8-(2’-deoxy-b-D-ribofuranosyl)isoxanthopterin include exploring its mechanisms of action in greater detail and identifying potential drug-drug interactions. Additionally, investigating its efficacy in combination therapies may reveal synergistic effects that enhance treatment outcomes.

The broader impact of this compound on drug discovery is significant. Its unique structural features provide a valuable platform for developing novel therapeutics targeting various diseases. As research continues, it is likely that additional derivatives will be synthesized and evaluated, further expanding the therapeutic potential of this class of compounds.